Cas no 157996-62-8 (9-Acridinamine,2,7-dinitro-)

• Product Name: 9-Acridinamine,2,7-dinitro-
• CAS No: 157996-62-8
• MF: C₁₃H₈N₄O₄
• MW: 284.227022171021
• CID: 143260
• PubChem ID: 154696
• Update Time: 2025-04-19

9-Acridinamine,2,7-dinitro- Chemical and Physical Properties

Names and Identifiers

• 9-Acridinamine,2,7-dinitro-
• 2,7-dinitroacridin-9-amine
• 9-Amino-2,7-dinitroacridine
• CCRIS 7492
• DTXSID20166339
• 157996-62-8

• Inchi： 1S/C13H8N4O4/c14-13-9-5-7(16(18)19)1-3-11(9)15-12-4-2-8(17(20)21)6-10(12)13/h1-6H,(H2,14,15)
• InChI Key： QSIXIMZVUAJUNG-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=CC2C(C=1)=C(C1C=C(C=CC=1N=2)[N+](=O)[O-])N)=O

Computed Properties

• Exact Mass: 284.05464
• Monoisotopic Mass: 284.055
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 0
• Complexity: 397
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 131Ų

Experimental Properties

• Density: 1.607
• Boiling Point: 583.9°C at 760 mmHg
• Flash Point: 306.9°C
• Refractive Index: 1.825
• PSA: 125.19